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Compound of Interest

Compound Name: Eudragit L 30D

Cat. No.: B1584308 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the flexibility of Eudragit L 30D-55 films when avoiding the use of

traditional plasticizers.

Troubleshooting Guides
Issue: Eudragit L 30D-55 films are brittle and crack upon
drying or handling.
Possible Causes and Solutions:

Inherent Brittleness of the Polymer: Eudragit L 30D-55 is inherently a brittle polymer in its

dry state.[1][2] This is the most common reason for film cracking.

Insufficient Film Coalescence: Improper drying conditions (temperature, humidity) can lead to

poor film formation.

Troubleshooting Steps:

Polymer Blending: The most effective approach is to blend Eudragit L 30D-55 with a more

flexible polymer.

Eudragit NE 30D: This is a neutral polymethacrylate dispersion that is soft and flexible.

Blending it with Eudragit L 30D-55 can significantly increase the flexibility of the resulting
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film.[3][4] Studies have shown that increasing the concentration of Eudragit NE 30D leads

to softer and less stiff films.[3][4] A common starting point is a blend ratio of 80:20 (NE

30D: L 30D-55), where complete miscibility has been observed.[3][4]

Eudragit FL 30 D-55: This is a newer, inherently flexible enteric polymer developed by

Evonik.[5][6][7][8][9][10][11][12] It is a combination of polymers and is designed to be used

without any additional plasticizers.[5][6][7][8][9][10][11][12] It boasts a high elongation at

break value, making it an excellent alternative.[7]

Moisture Plasticization: Water can act as a potent plasticizer for Eudragit L films.[1][2]

Controlled Humidity Curing: After the initial drying, cure the films or coated dosage forms

in a controlled humidity environment (e.g., 75-84% relative humidity). This has been

shown to dramatically increase the film's elongation and flexibility.[1][2] For instance, the

elongation of Eudragit L100-55 films increased from approximately 3% in the dry state to

about 140% after storage at 84% relative humidity.[1][2]

Process Parameter Optimization:

Curing Temperature: Ensure the curing temperature is above the minimum film formation

temperature (MFFT) of the polymer or polymer blend to allow for proper coalescence of

the polymer particles.

Drying Rate: Avoid excessively rapid drying, as this can induce stress in the film and lead

to cracking. A slower, more controlled drying process can result in a more uniform and

flexible film.

Frequently Asked Questions (FAQs)
Q1: Why are my Eudragit L 30D-55 films cracking even without any stress applied?

A1: Eudragit L 30D-55 is a methacrylic acid and ethyl acrylate copolymer that is inherently

brittle in its dry state due to its high glass transition temperature (Tg).[1] Without a plasticizer,

the polymer chains are not able to move freely, resulting in a rigid film that is prone to cracking

as it dries and shrinks.

Q2: What is the best polymer to blend with Eudragit L 30D-55 for improved flexibility?
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A2: Both Eudragit NE 30D and Eudragit FL 30 D-55 are excellent choices.

Eudragit NE 30D is a well-documented option that, when blended with Eudragit L 30D-55,

reduces film stiffness.[3][4] The optimal ratio will depend on the desired level of flexibility and

the specific application.

Eudragit FL 30 D-55 is a more recent development specifically designed for high flexibility

without plasticizers.[5][6] It offers a simpler, single-polymer solution.[6]

Q3: How does moisture plasticization work?

A3: Water molecules can penetrate the polymer matrix and position themselves between the

polymer chains. This increases the free volume between the chains, reducing the

intermolecular forces and lowering the glass transition temperature (Tg) of the polymer.[1][2]

When the Tg drops below the storage or operating temperature, the film transitions from a

glassy, brittle state to a more rubbery, flexible state.[1][2]

Q4: Will blending Eudragit L 30D-55 with Eudragit NE 30D affect the enteric properties of the

film?

A4: Yes, the enteric properties can be affected. Eudragit NE 30D is a pH-independent,

insoluble polymer. Blending it with the pH-dependent Eudragit L 30D-55 will likely alter the

dissolution profile. The resulting film may show a delayed onset of dissolution or a slower

release rate in enteric media. The extent of this change will depend on the blend ratio. It is

crucial to test the dissolution profile of your specific formulation.

Q5: Are there any other non-plasticizer additives that can improve flexibility?

A5: While polymer blending and moisture plasticization are the most prominent methods, some

research explores the use of other hydrophilic polymers or oligomers that can impart flexibility.

However, these may also be considered as types of plasticizers, albeit non-traditional ones. For

a truly plasticizer-free film, focusing on polymer blends or the use of inherently flexible

polymers like Eudragit FL 30 D-55 is the recommended approach.[5][6]

Data Presentation
Table 1: Comparison of Mechanical Properties of Eudragit Films
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Polymer/Film
Condition

Elongation at
Break (%)

Key Characteristics Reference(s)

Eudragit L100-55 (Dry

State)
~3% Brittle [1][2]

Eudragit L100-55

(Stored at 84% RH)
~140% Highly Flexible [1][2]

Eudragit FL 30 D-55 200%
Inherently Highly

Flexible
[7]

Eudragit L 30D-55 /

NE 30D Blends

Increases with NE

30D content
Softer, less stiff films [3][4]

Experimental Protocols
Protocol 1: Preparation of Polymer Blend Films (Solvent
Casting Method)

Dispersion Preparation:

Accurately weigh the required amounts of Eudragit L 30D-55 and Eudragit NE 30D

aqueous dispersions to achieve the desired blend ratio (e.g., 80:20, 75:25 of NE 30D to L

30D-55).[3][4]

Gently mix the dispersions together using a magnetic stirrer. Avoid high shear mixing to

prevent foaming and destabilization of the dispersions.

Film Casting:

Pour a specific volume of the blended dispersion into a level Petri dish or onto a flat, non-

stick surface (e.g., Teflon-coated plate). The volume will determine the final thickness of

the film.

Place the cast films in a controlled environment (e.g., a laboratory oven or a desiccator

with controlled humidity) for drying. A typical drying condition is 40-60°C for 24 hours, or

until the film is completely dry.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/221770670_Moisture_plasticization_for_enteric_Eudragit_R_L30D-55-coated_pellets_prior_to_compression_into_tablets
https://pubmed.ncbi.nlm.nih.gov/22269937/
https://www.researchgate.net/publication/221770670_Moisture_plasticization_for_enteric_Eudragit_R_L30D-55-coated_pellets_prior_to_compression_into_tablets
https://pubmed.ncbi.nlm.nih.gov/22269937/
https://www.americanpharmaceuticalreview.com/Featured-Articles/357688-Use-of-an-Advanced-New-Enteric-Combination-Polymer-with-Multiple-Unit-Pellet-Systems-and-other-Multiparticulates/
https://pubmed.ncbi.nlm.nih.gov/18353571/
https://www.researchgate.net/publication/5498077_Novel_use_of_EudragitR_NE_30DEudragitR_L_30D-55_blends_as_functional_coating_materials_in_time-delayed_drug_release_applications
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18353571/
https://www.researchgate.net/publication/5498077_Novel_use_of_EudragitR_NE_30DEudragitR_L_30D-55_blends_as_functional_coating_materials_in_time-delayed_drug_release_applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Film Characterization:

Carefully peel the dried films from the casting surface.

Cut the films into standardized shapes (e.g., dumbbell-shaped specimens) for mechanical

testing.

Perform mechanical property analysis using a texture analyzer or a universal testing

machine to determine tensile strength and elongation at break.

Protocol 2: Moisture Plasticization of Eudragit L 30D-55
Films

Film Preparation:

Prepare Eudragit L 30D-55 films as described in Protocol 1 (without blending).

Humidity Conditioning:

Place the dried films in a desiccator containing a saturated salt solution to maintain a

constant relative humidity (RH). For example, a saturated solution of potassium chloride

(KCl) will provide approximately 84% RH at room temperature.[1][2]

Store the films under these conditions for a specified period (e.g., 24-48 hours) to allow for

moisture uptake and plasticization.

Film Evaluation:

Remove the films from the humidity chamber and immediately conduct mechanical testing

as described in Protocol 1.

It is important to test the films shortly after removal from the controlled humidity

environment, as they will lose moisture to the ambient air, which can affect their

mechanical properties.
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Problem:
Brittle/Cracked Eudragit L 30D-55 Films

Inherent Polymer Brittleness

Strategy 1:
Polymer Blending

Strategy 2:
Moisture Plasticization

Strategy 3:
Process Optimization

Blend with Eudragit NE 30D Use Eudragit FL 30 D-55 Cure at High Humidity
(e.g., 75-84% RH) Ensure Curing Temp > MFFT Control Drying Rate

Result:
Improved Film Flexibility

Click to download full resolution via product page

Caption: Troubleshooting workflow for brittle Eudragit L 30D-55 films.

Strategies to Improve Flexibility Mechanisms of Action

Polymer Blending Introduction of
Flexible Polymer Chains

Moisture Plasticization Increased Inter-chain Distance
& Lowered Tg

Increased Film Flexibility
(Higher Elongation)

Click to download full resolution via product page
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Caption: Logical relationship between strategies and improved film flexibility.

Conceptual representation of polymer blending for flexibility.

Eudragit L 30D-55 Film (Brittle) Blended Film (Flexible)

L 30D-55

L 30D-55

L 30D-55

L 30D-55

L 30D-55

NE 30D

L 30D-55

NE 30D

Click to download full resolution via product page

Caption: Conceptual diagram of polymer blending for increased flexibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

